Cas no 2229684-24-4 (3-(2-methyl-5-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(2-methyl-5-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229684-24-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5818196
• PubChem ID: 165676298
• Update Time: 2025-05-23

3-(2-methyl-5-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-5-nitrophenyl)prop-2-en-1-ol
• 2229684-24-4
• EN300-1789610

• Inchi： 1S/C10H11NO3/c1-8-4-5-10(11(13)14)7-9(8)3-2-6-12/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： PHBLUNNKFSZUCG-NSCUHMNNSA-N
• SMILES： OC/C=C/C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-methyl-5-nitrophenyl)prop-2-en-1-ol

3-(2-Methyl-5-Nitrophenyl)Prop-2-En-1-Ol: A Comprehensive Overview

3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1-ol, identified by the CAS number 2229684-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a phenolic group attached to a substituted phenyl ring, making it a valuable subject for both theoretical and experimental studies.

The structural elucidation of 3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1-ol reveals a complex interplay of functional groups. The presence of a nitro group on the aromatic ring introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Recent studies have explored the impact of these substituents on the compound's spectroscopic properties, particularly in UV-vis and NMR analyses. Researchers have found that the nitro group enhances the absorption in the visible region, making it a promising candidate for applications in optoelectronic materials.

In terms of synthesis, 3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1-ol can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. A recent breakthrough involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. This advancement has opened new avenues for its large-scale production, particularly for pharmaceutical applications.

The pharmacological potential of 3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1-ol has been a focal point of recent research. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. Furthermore, preclinical trials have shown promising results in reducing oxidative stress in animal models, suggesting its potential as an antioxidant agent.

In addition to its pharmacological applications, 3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1-ol has been explored for its role in materials science. Its ability to form stable radicals under certain conditions makes it a candidate for use in radical polymerization processes. Recent advancements in this area have focused on optimizing reaction conditions to enhance polymer stability and mechanical properties.

The environmental impact of synthesizing and using 3-(2-Methyl-5-Nitrophenyl)Prop-2-en-1 ol has also been a topic of interest. Researchers have developed greener synthesis routes that minimize the use of hazardous solvents and reagents. These eco-friendly methods not only reduce environmental pollution but also align with current trends toward sustainable chemistry.

In conclusion, 3-(2-Methyl -5-Nitrophenyl)Prop - 1 - ol, with its unique structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to materials science, with ongoing studies aiming to unlock its full potential. As research progresses, this compound is poised to make significant contributions to both academic and industrial fields.